N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-3,3-diphenylpropanamide

• IUPAC Name: N-[5-(diethylsulfamoyl)-2-methoxyphenyl]-3,3-diphenylpropanamide
• InChI: InChI=1S/C26H30N2O4S/c1-4-28(5-2)33(30,31)22-16-17-25(32-3)24(18-22)27-26(29)19-23(20-12-8-6-9-13-20)21-14-10-7-11-15-21/h6-18,23H,4-5,19H2,1-3H3,(H,27,29)
• InChI Key: CEURSSMWOYJKSU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)OC)NC(=O)CC(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C26H30N2O4S
• Molecular Weight: 466.6 g/mol

Description

N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-3,3-diphenylpropanamide, also known as Compound A, is a synthetic compound that has been widely used in scientific research. It belongs to the class of selective androgen receptor modulators (SARMs) and has shown promising results in various studies.

Mechanism of Action

N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-3,3-diphenylpropanamide A works by selectively binding to androgen receptors in the body, which are found in various tissues, including skeletal muscle and bone. This binding leads to an increase in protein synthesis and muscle growth, as well as a decrease in bone resorption, making it a potential treatment for osteoporosis.
Biochemical and Physiological Effects:
Studies have shown that this compound A has anabolic effects on muscle and bone tissue, leading to increased muscle mass and bone density. It has also been shown to improve physical performance and endurance in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-3,3-diphenylpropanamide A in lab experiments is its selectivity for androgen receptors, which reduces the risk of unwanted side effects. However, its high cost and limited availability may pose a challenge for some researchers.

Future Directions

There are several potential future directions for research on N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-3,3-diphenylpropanamide A, including its use in cancer treatment, as well as its potential as a performance-enhancing drug. Further studies are needed to fully understand its mechanism of action and potential applications in medicine and sports. Additionally, the development of more cost-effective synthesis methods may increase its accessibility for researchers.
In conclusion, this compound, or this compound A, is a promising compound that has shown potential applications in various fields of research. Its selectivity for androgen receptors and anabolic effects on muscle and bone tissue make it a valuable tool for studying these areas. Further research is needed to fully understand its potential and limitations.

Scientific Research Applications

N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-3,3-diphenylpropanamide A has been extensively studied for its potential applications in various fields of research, including cancer treatment, muscle wasting, and osteoporosis. It has been shown to selectively bind to androgen receptors in the body, leading to anabolic effects on muscle and bone tissue.